Cadmium110

• CAS No.: 14191-63-0
• Molecular Formula: C7H5Cl3N2O2

Description

Ground State Properties of Cadmium-110

The ground state of ¹¹⁰Cd is well-defined by its fundamental quantum mechanical properties.

Cadmium-110 has a ground state nuclear spin and parity of 0⁺. This is a consistent finding across various nuclear data sources, indicating a spherical or near-spherical shape in its lowest energy state. nist.govbuyisotope.com

For a nucleus in its ground state with a spin of 0⁺, both the magnetic dipole moment and the electric quadrupole moment are zero. This is indeed the case for ¹¹⁰Cd. buyisotope.com

Magnetic Dipole Moment: 0 μ buyisotope.com

Electric Quadrupole Moment: 0 b buyisotope.com

The nuclear charge radius, often expressed as the root-mean-square (RMS) charge radius, provides information about the spatial extent of the nuclear charge. Studies involving electron scattering and high-resolution laser spectroscopy have been employed to determine the charge radii of cadmium isotopes, including ¹¹⁰Cd. aps.orgcapes.gov.brmpg.dearxiv.org The RMS values of the nuclear radius for cadmium isotopes generally increase with increasing mass number. uobaghdad.edu.iq These measurements contribute to understanding the charge distribution within the nucleus.

Excited States and Energy Level Schemes of Cadmium-110

The excited states of ¹¹⁰Cd offer a rich landscape for studying nuclear collectivity and the interplay between collective and single-particle excitations.

For many years, ¹¹⁰Cd has been considered a classic example of a vibrational nucleus, exhibiting multi-phonon states within the framework of the Collective Model and the Interacting Boson Model (IBM). rdd.edu.iq The lowest excited state in ¹¹⁰Cd is a 2⁺ state, which is typically described as a vibrational excitation. nasa.gov

Recent research, particularly from Coulomb excitation experiments, has challenged the exclusive spherical-vibrator interpretation. These studies suggest that the lowest-energy excited states of ¹¹⁰Cd may instead be attributed to the rotation of various non-spherical shapes, indicating multiple shape coexistence. aps.org This implies that non-spherical nuclear configurations might exist even down to the ground state, with distinct ellipsoidal shapes representing the lowest energy states. aps.org

Experimental energy levels for ¹¹⁰Cd have been determined through various decay studies and scattering experiments. For instance, new levels at 3.122 MeV, 2.249 MeV, 2.126 MeV, and 2.005 MeV have been proposed. capes.gov.br Coulomb excitation experiments are crucial for probing these low-lying collective states and determining electromagnetic matrix elements, including quadrupole deformation parameters. researchgate.netmdpi.com

Table 1: Selected Low-Lying Excited States in Cadmium-110

Energy (keV)	Spin and Parity (Jπ)	Description (Interpretation)
658	2⁺	First excited state (Vibrational) sissa.it
1474	Populated by beta-transition from ¹¹⁰In capes.gov.br
2005	Proposed new level capes.gov.br
2126	Proposed new level capes.gov.br
2249	Proposed new level capes.gov.br
3122	Proposed new level capes.gov.br

The nuclear structure of ¹¹⁰Cd also involves single-particle excitations and the presence of "intruder states." These intruder states are understood to arise from the promotion of protons across the Z=50 shell gap, leading to 2p-4h (two-proton, four-hole) configurations. researchgate.netmdpi.com

The existence of intruder states can lead to deviations from the expected behavior of a pure spherical vibrator, particularly in non-yrast states. researchgate.net Studies using internal conversion electrons are important for investigating these intruder structures in ¹¹⁰Cd, especially through the analysis of enhanced E0 transitions between intruder states and spherical phonon states. mpg.de The interplay and mixing between these vibrational and intruder configurations are key aspects of the complex nuclear structure of ¹¹⁰Cd. mpg.deresearchgate.netmdpi.com

Compound Name and PubChem CIDs

While the article focuses on the nuclear properties of the isotope Cadmium-110, for clarity, the relevant PubChem CIDs are provided below. It is important to note that Cadmium-110 is an isotope of the element Cadmium, and not a chemical compound in the traditional sense of multiple elements bonded together.

Name	PubChem CID
Cadmium	23973
Cadmium-110	46182348

Nuclear Structure of Cadmium 110

Excited States and Energy Level Schemes of Cadmium-110

Isomeric States in Cadmium-110

The available search results primarily focus on the excited states and transitions within 110Cd rather than specific long-lived isomeric states. However, the broader context of cadmium isotopes mentions that cadmium has 12 known meta states, with 113mCd having a half-life of 14.1 years. While specific details on isomeric states within110Cd are not explicitly detailed in the provided snippets, the general study of nuclear structure often involves identifying and characterizing such states.

Electromagnetic Transition Probabilities in Cadmium-110

The electromagnetic transition probabilities in 110Cd provide crucial insights into its nuclear structure, revealing the nature of its excited states and the mechanisms governing their decay. Studies have investigated various multipole transitions, including electric quadrupole (E2), magnetic dipole (M1), and electric monopole (E0) transitions nih.govuni.lu.

Electric Quadrupole (E2) and Magnetic Dipole (M1) Transitions

Electric Quadrupole (E2) transitions are characteristic of collective nuclear motion, such as vibrations or rotations fishersci.se. For 110Cd, E2 transition probabilities have been extensively studied, with some values showing discrepancies with initial vibrational model predictions fishersci.se. These discrepancies have led to the suggestion of strong mixing between vibrational and intruder states fishersci.se. For instance, a reanalysis of data from 110In decay and (n,n'γ) reactions has allowed for the determination of relative intensities of gamma rays and B(E2) values, leading to proposals of a gamma-soft rotor or O(6) nucleus rather than a pure U(5) vibrational pattern for low-lying, low-spin levels.

Magnetic Dipole (M1) transitions often compete with E2 transitions, especially in mixed multipole transitions nih.gov. The determination of E2/M1 multipole mixing ratios (δ(E2/M1)) is critical for understanding the nature of these transitions uni.lu. Small δ(E2/M1) values for transitions from mixed-symmetry states to full-symmetry states can indicate a strong M1 transition component uni.lu.

Electric Monopole (E0) Transitions and Intruder Structures

Electric Monopole (E0) transitions are unique to nuclei and are forbidden for single-photon emission between two states with spin zero. These transitions occur through internal conversion, where the nucleus interacts with its atomic electrons, or through internal pair formation. E0 transitions are particularly sensitive indicators of nuclear structure, especially changes in deformation or pair-correlated structure.

In 110Cd, enhanced E0 transitions between intruder states and spherical phonon states serve as a signature for investigating intruder structures nih.gov. Intruder states in cadmium nuclei, including 110Cd, are believed to arise from proton-pair excitations across the Z=50 shell. Studies of E0 transitions, such as those connecting the intruder and ground-state bands, provide evidence for the presence and mixing of these structures. For example, the K-internal conversion coefficients of transitions like 2+2→2+1 and 2+3→2+1 in 110Cd have been measured to deduce ratios like B(E0)/B(E2) and the monopole strength parameter ρ2.

Data on ρ2(E0) values for 110Cd, particularly for transitions connecting intruder and ground-state bands, have been analyzed, showing that these values can increase in magnitude with increasing spin, similar to trends observed in other even-even Cd isotopes.

Lifetimes of Excited States and Transition Rates

The lifetimes of excited states in 110Cd are crucial for determining absolute transition rates. These lifetimes are often measured using techniques such as the Recoil Distance Doppler Shift (RDDS) method or the Doppler-shift attenuation method (DSAM). For instance, lifetimes for levels in 110Cd, including the 2287 keV 2+, 2706 keV 4+, and 2927 keV 5+ states, have been determined through reanalysis of previously published data, yielding values of τ = 395+30-24, τ = 221+68-44, and τ = 27.0 ps respectively. These lifetime measurements, combined with gamma-ray transition intensities, allow for the calculation of absolute E2 and M1 transition rates. The transition probabilities deduced from these measurements for the ground band E2 γ-rays generally show good agreement with predictions from the U(5)-limit of the Interacting Boson Model-1 (IBM-1).

Branching Ratios and Mixing Ratios (δ(E2/M1))

Branching ratios describe the probability of a given excited nuclear state decaying via different possible gamma-ray transitions. These ratios are extracted through the analysis of coincidence intensities in experimental setups. For 110Cd, gamma-ray branching intensities have been extracted, and when combined with lifetime measurements, they enable the calculation of B(E2) values.

Mixing ratios, specifically δ(E2/M1), quantify the proportion of electric quadrupole and magnetic dipole character in a mixed multipole transition uni.lu. These ratios are determined from angular correlation measurements of gamma rays. For 110Cd, studies have determined δ(E2/M1) values for various gamma transitions, providing insights into the multipolarity of the decay and the underlying nuclear structure uni.lu. Small δ(E2/M1) values can indicate a strong M1 component, particularly for transitions from mixed-symmetry states uni.lu.

Nuclear Deformation and Shape Coexistence Phenomena in Cadmium-110

The nuclear structure of 110Cd is characterized by the phenomenon of shape coexistence, where the nucleus can exist in different deformed shapes at similar excitation energies nih.gov. While 110Cd has long been considered a spherical vibrator, evidence suggests the presence of intruder structures based on more deformed proton excitations, specifically 2p-4h (two-particle, four-hole) proton excitations across the Z=50 shell nih.gov.

This coexistence is supported by the observation of enhanced E0 transitions, which are a compelling spectroscopic fingerprint of shape coexistence nih.gov. Beyond-mean-field (BMF) calculations and symmetry-conserving configuration-mixing (SCCM) methods have been employed to model and explain the observed properties, suggesting the possibility of multiple-shape coexistence in cadmium isotopes, including 110Cd. The interplay between vibrational and intruder states, often involving weak mixing, is a key aspect of understanding the nuclear deformation in 110Cd fishersci.se.

The presence of these deformed intruder bands alongside the spherical phonon states indicates a more complex nuclear landscape than a simple vibrator model would suggest nih.gov. Studies of electromagnetic transition rates and level schemes continue to refine the understanding of how these different shapes coexist and mix in 110Cd.

Shell Model Configurations and Residual Interactions in Cadmium-110

The nuclear shell model provides a fundamental theoretical framework for understanding nuclear structure, particularly for nuclei near closed shells. For cadmium isotopes, including ¹¹⁰Cd, the nucleus has 48 protons (Z=48), which means it possesses two proton holes relative to the Z=50 magic number. This configuration is typically associated with the "normal" nuclear states. bac-lac.gc.ca

However, the observed deviations from pure vibrational behavior and the presence of shape coexistence in ¹¹⁰Cd necessitate the consideration of "intruder states" within the shell model. These intruder states arise from configurations where nucleons (protons or neutrons) are promoted from their normal shell model orbitals to higher-lying, unoccupied orbitals across a major shell gap. Specifically for cadmium, intruder states can occur when two protons are excited from the Z=48 core to the next higher shell (often associated with the Z=50-82 shell), leading to configurations with two valence protons and four valence proton-holes. These excited proton configurations interact with the valence neutrons, resulting in more deformed nuclear shapes and excitations. bac-lac.gc.caresearchgate.netosti.gov

Large-scale shell-model calculations for even-even cadmium isotopes, spanning neutron numbers from 50 to 82, typically employ a specific model space. This space often includes the 1p1/2 and 0g9/2 proton orbitals, and the 1d5/2, 2s1/1, 1d3/2, 0g7/2, and 0h11/2 neutron orbitals. The nucleus Strontium-88 (⁸⁸Sr) is commonly chosen as the inert core for these calculations. researchgate.netarxiv.org

The interactions between nucleons within this model space are described by effective interactions, such as the G-matrix interaction. This interaction is derived from realistic nucleon-nucleon potentials, sometimes incorporating phenomenological corrections to better reproduce experimental observations, particularly for neutron-deficient cadmium isotopes. researchgate.netarxiv.org These shell model calculations are crucial for determining various nuclear properties, including energy spectra and electromagnetic transition probabilities. The significant configuration mixing, particularly for neutron numbers away from closed shells, allows these calculations to show remarkable agreement with experimental data for properties like energy levels, electromagnetic moments, and spectroscopic factors. researchgate.net

Residual interactions, which represent the part of the nucleon-nucleon interaction not accounted for by the average nuclear potential, play a vital role in shaping the nuclear structure. The presence of anharmonicities in the vibrational model, which describe deviations from ideal harmonic vibrational behavior, is attributed to these two-body residual interactions. bac-lac.gc.ca The sophisticated G-matrix effective interactions used in modern shell model calculations implicitly account for these residual interactions, enabling a more accurate description of complex nuclear phenomena like shape coexistence in ¹¹⁰Cd.

Nuclear Reactions Involving Cadmium 110

Neutron-Induced Reactions with Cadmium-110

Neutron-induced reactions on Cadmium-110 are significant due to cadmium's high neutron absorption cross-section, particularly for low-energy neutrons. These reactions can lead to neutron capture, inelastic scattering, and are integral to neutron activation studies.

Neutron Capture Cross Sections (e.g., (n,γ))

Cadmium exhibits a notably high cross-section for absorbing low-energy neutrons through the (n,γ) capture reaction. For instance, natural cadmium has a cross-section of approximately 2400 barns at 0.0253 eV for the (n,γ) reaction . This property makes cadmium an effective thermal neutron absorber, commonly used in nuclear measurements and reactor components like control rods and shields hpschapters.org.

The 110Cd(n,γ)111mCd reaction is a non-threshold reaction, meaning it can occur even with very low-energy neutrons. In a predominantly low-energy neutron spectrum, this reaction is the dominant pathway for the excitation of the 48.6-minute isomeric state of 111Cd at 0.396 MeV tandfonline.com. Research has involved model calculations for neutron capture by 110Cd to form continuum states in 111Cd researchgate.net. Measurements of neutron capture cross sections for stable, even-mass cadmium isotopes, including 110Cd, have been conducted using isotopically enriched samples. This approach helps to mitigate uncertainties that arise from the large absorption cross-section of naturally occurring 113Cd, which can complicate measurements in samples of natural abundance or low enrichment researchgate.net.

Inelastic Neutron Scattering (n,n'γ)

Inelastic neutron scattering, denoted as (n,n'γ), involves a neutron interacting with a nucleus, leading to the excitation of the nucleus and the subsequent emission of a gamma ray. This process is a notable source of γ-ray background, particularly at neutron energies exceeding 3.5 MeV epj-conferences.org.

Studies have investigated the angular distribution of gamma rays emitted during the inelastic scattering of fast reactor neutrons on 110Cd and 112Cd bnl.gov. These measurements have allowed for the deduction of energy levels, gamma-branching ratios, and multipole mixing ratios (delta values) for 110Cd and 112Cd bnl.gov. For example, the 111Cd(n,n'γ)111mCd reaction is a threshold reaction, meaning it requires a minimum neutron energy to occur. This reaction becomes increasingly significant at higher neutron energies tandfonline.comresearchgate.net. The yield of 111mCd produced via inelastic scattering from natural cadmium has been measured from its threshold at 396 keV up to 1300 keV. Abrupt changes in the slope of the yield curve at 720 keV and 1150 keV indicate the onset of (n,n') excitation of higher energy levels within the 111Cd nucleus researchgate.net.

Neutron Activation Studies involving Cadmium-110

Neutron activation analysis (NAA) is a powerful analytical technique used to determine the elemental composition of various materials by bombarding them with neutrons and measuring the induced radioactivity. In the context of cadmium, NAA is employed for determining trace amounts of the element in environmental and biological samples researchgate.netcdnsciencepub.com.

The 110Cd(n,γ) reaction's cross-section is frequently utilized for the quantitative estimation of cadmium in environmental samples researchgate.net. The formation of the 48.6-minute isomeric state of 111Cd (111mCd) at 0.396 MeV is a key aspect of these studies, as it can be excited by the 110Cd(n,γ)111mCd reaction tandfonline.com. This non-threshold reaction plays a dominant role in neutron activation responses when the neutron spectrum is predominantly composed of low-energy neutrons tandfonline.com. Researchers have measured the elemental differential cross-section for 111mCd excitation in cadmium across an energy range of 0.135 to 10.01 MeV using activation techniques tandfonline.com. A critical consideration in NAA of cadmium is the phenomenon of self-shielding, where the high neutron absorption cross-section of cadmium can lead to a decrease in the specific activity of the sample with increasing concentration, potentially introducing errors in the analysis akjournals.com.

Charged Particle-Induced Reactions on Cadmium-110 Targets

Charged particle-induced reactions on Cadmium-110 targets are important for producing various isotopes, particularly those of Indium, and for understanding nuclear structure and reaction mechanisms.

Proton Scattering (p,n) and (p,2n) Reactions yielding Indium isotopes

The bombardment of cadmium targets with protons can lead to the production of several indium isotopes through (p,n) and (p,2n) reactions. These reactions are of interest for the production of radioisotopes for various applications.

Irradiation of highly enriched 110Cd with protons within a specific energy range primarily yields 110In via a (p,n) reaction arxiv.org. This process produces both the metastable state, 110mIn, and its longer-lived ground state, 110gIn arxiv.org. Experimental and theoretical excitation functions for the 110Cd(p,n)110m,110gIn reactions have been extensively studied arxiv.orgiaea.orgosti.gov.

A comprehensive study involving proton-induced nuclear reactions on natural cadmium up to 23 MeV measured excitation functions for a range of indium isotopes, including 109gIn, 110mIn, 110gIn, 111mIn, 111gIn, 112mIn, 112gIn, 113mIn, 115mIn, and 116mIn iaea.org. This research notably reported experimental cross-section data for 110In, 111In, and 112In isotopes for the first time in 2020 iaea.org. Further investigations have focused on the production of 111In, a medically used isotope, by measuring the excitation functions of 111Cd(p,n)111m,gIn and 112Cd(p,2n)111m,gIn reactions. Competing reactions, such as 111Cd(p,2n)110mIn, 111Cd(p,2n)110In, 111Cd(p,3n)109m1,m2In, 112Cd(p,3n)110mIn, and 112Cd(p,3n)110gIn, were also characterized nih.gov. Additionally, isobaric analog resonances in proton elastic scattering from 110Cd have been investigated to understand nuclear structure osti.gov.

The following table summarizes some key proton-induced reactions on Cadmium-110 and their resulting Indium isotopes:

Target Isotope	Projectile	Reaction Type	Product Isotope(s)	Notes
110Cd	Proton (p)	(p,n)	110mIn, 110gIn	Production of both metastable and ground states arxiv.org.
natCd	Proton (p)	(p,x)	109gIn, 110mIn, 110gIn, 111mIn, 111gIn, 112mIn, 112gIn, 113mIn, 115mIn, 116mIn	Comprehensive study on natural cadmium iaea.org.
111Cd	Proton (p)	(p,n)	111m,gIn	Production of 111In nih.gov.
111Cd	Proton (p)	(p,2n)	110mIn, 110In	Competing reaction nih.gov.
111Cd	Proton (p)	(p,3n)	109m1,m2In	Competing reaction nih.gov.

Alpha Particle Scattering (α,n) and Inelastic Scattering (α,α') from Cadmium-110

Alpha particle interactions with Cadmium-110 targets lead to various nuclear reactions, including neutron emission and inelastic scattering, providing insights into nuclear structure and pathways for isotope production.

Alpha particle induced reactions on stable cadmium isotopes can serve as a production route for 110Sn, which subsequently decays to 110mIn arxiv.org. Research involving cross-section measurements of alpha particle induced nuclear reactions on natural cadmium, up to 52 MeV, has assessed the formation of a variety of radioisotopes, including 110Sn, 110m,gIn, and 111mCd researchgate.net. For instance, the irradiation of a natural cadmium foil with 42 MeV α-particles has been shown to simultaneously produce 113Sn, 117mSn, 111In, 113mIn, and 114mIn within the target matrix researchgate.net.

Inelastic scattering of alpha particles, denoted as (α,α'), from even isotopes of cadmium, including 110Cd, has been a subject of study bnl.gov. These scattering experiments provide valuable information about the excited states of the cadmium nucleus and the mechanisms of nuclear reactions.

Deuteron-Induced Reactions on Cadmium-110

Deuteron-induced nuclear reactions on Cadmium-110 (110Cd) have been investigated, particularly for the production of indium isotopes. A notable reaction channel studied is the 110Cd(d,2n)110mIn reaction, which produces the metastable isomer of Indium-110 (110mIn) cern.chiaea.org. Experimental data for the cross-sections of this reaction, as well as for the simultaneous production of the ground state 110gIn, have been reported iaea.org.

Research by Tárkányi et al. (2007) details activation cross sections for deuteron-induced nuclear reactions on cadmium up to 40 MeV, including those on 110Cd iaea.org. Two experimental datasets are available in the literature for the production of 110mIn via the 110Cd(d,2n)110mIn reaction, which have been compared with theoretical calculations, such as those from TENDL iaea.org. Discrepancies between calculated and experimental excitation functions have been observed, with theoretical curves sometimes shifted towards higher energies cern.ch.

The production of 110mIn through the 110Cd(d,2n) reaction is of interest for various applications. The excitation function for this reaction, which describes the cross-section as a function of incident deuteron (B1233211) energy, provides critical data for optimizing isotope production processes.

Table 1: Deuteron-Induced Reaction on Cadmium-110

Reaction Channel	Product Isotope	Notes	References
110Cd(d,2n)	110mIn	Cross-section data available, compared with TENDL calculations.	cern.chiaea.org
110Cd(d,2n)	110gIn	Produced simultaneously with 110mIn.	iaea.org

Heavy-Ion Fusion-Evaporation Reactions Populating Cadmium-110

Heavy-ion fusion-evaporation reactions are a class of nuclear reactions where a heavy ion projectile fuses with a target nucleus to form a highly excited compound nucleus, which then de-excites by evaporating light particles (like neutrons, protons, or alpha particles) to form a residual nucleus researchgate.netdntb.gov.ua. These reactions are often employed to study nuclei far from stability or to populate high-spin states researchgate.netdntb.gov.ua.

Cadmium-110 can be populated as a compound nucleus in heavy-ion fusion reactions. An example of such a reaction involves the bombardment of Molybdenum-98 (98Mo) with Carbon-12 (12C) ions, leading to the formation of 110Cd: 98Mo + 12C → 110Cd ictp.it

In this fusion-evaporation process, the 110Cd nucleus is formed in an excited state. For the 110Cd compound nucleus, the neutron separation energy (Sn) is approximately 9.9 MeV, and the proton separation energy (Sp) is about 8.9 MeV ictp.it. Due to the presence of the Coulomb barrier, neutron evaporation is significantly favored over proton evaporation during the de-excitation of the compound nucleus ictp.it. This preference for neutron emission influences the decay pathways and the final distribution of residual nuclei.

Table 2: Heavy-Ion Fusion-Evaporation Reaction Populating Cadmium-110

Reaction	Target	Projectile	Compound Nucleus	Separation Energies (Sn, Sp)	Notes	References
Fusion	98Mo	12C	110Cd	Sn = 9.9 MeV, Sp = 8.9 MeV	Neutron evaporation favored due to Coulomb barrier.	ictp.it

Photonuclear Reactions on Cadmium-110

Photonuclear reactions involve the interaction of high-energy photons (gamma rays) with atomic nuclei, leading to the emission of nucleons or other particles. These reactions are important for various applications, including activation analysis and astrophysical nucleosynthesis iaea.orgarxiv.org.

For Cadmium-110, several photonuclear reaction channels have characteristic threshold energies. The most prominent photonuclear reaction is the (γ,n) reaction, which has a lower threshold energy compared to multi-neutron emission or charged-particle emission due to the absence of a Coulomb barrier for neutrons arxiv.org. The Giant Dipole Resonance (GDR) mechanism is typically dominant in the photon energy range of 10-30 MeV for (γ,n) reactions arxiv.org.

The IAEA Handbook on Photonuclear Data for Applications provides specific threshold energies for various photonuclear reactions on 110Cd iaea.org:

Table 3: Photonuclear Reaction Thresholds on Cadmium-110

Reaction Channel	Threshold Energy (MeV)	References
110Cd(γ,n)	9.92	iaea.org
110Cd(γ,p)	8.92	iaea.org
110Cd(γ,t)	16.89	iaea.org
110Cd(γ,3He)	16.91	iaea.org
110Cd(γ,α)	2.87	iaea.org
110Cd(γ,2n)	17.24	iaea.org
110Cd(γ,np)	18.11	iaea.org
110Cd(γ,2p)	15.41	iaea.org
110Cd(γ,3n)	27.58	iaea.org

These threshold energies indicate the minimum photon energy required to initiate a specific nuclear reaction on the 110Cd nucleus.

Experimental Methodologies for Cadmium 110 Nuclear Studies

Nuclear Lifetime Measurement Techniques

Measuring the lifetimes of excited nuclear states is fundamental to understanding nuclear structure, as lifetimes are directly related to transition probabilities and electromagnetic properties, such as B(E2) values. uoguelph.caresearchgate.netresearchgate.net Various experimental techniques are employed, each suited for different lifetime ranges:

Doppler Shift Attenuation Method (DSAM): This technique is primarily used for measuring very short nuclear lifetimes, typically in the sub-picosecond range. researchgate.netosti.govhbni.ac.in It relies on the Doppler shift of gamma rays emitted by excited nuclei recoiling at high velocities within a stopping medium. By analyzing the shape of the Doppler-broadened gamma-ray peaks, the lifetime of the excited state can be deduced. researchgate.netresearchgate.netgsi.de

Recoil Distance Method (RDM): Also known as the Recoil Distance Doppler Shift (RDDS) method, RDM is suitable for lifetimes ranging from picoseconds to nanoseconds. researchgate.netosti.govhbni.ac.in In this method, excited nuclei recoil from a thin target and decay in flight. By varying the distance between the target and a stopper foil, the ratio of Doppler-shifted to unshifted gamma-ray components can be measured, allowing for the determination of the nuclear lifetime. researchgate.netresearchgate.netgsi.de

Electronic Fast Timing (Delayed Coincidence Technique): This method is broadly applicable for measuring lifetimes from picoseconds to microseconds. researchgate.nethbni.ac.in It involves electronically measuring the time difference between the event that populates an excited state and the subsequent emission of radiation (e.g., a gamma ray or conversion electron) from that state. researchgate.netosti.govhbni.ac.in

For Cadmium-110, reanalysis of lifetime measurements obtained from (n,n'γ) reactions, combined with gamma-ray branching ratios, have been used to calculate B(E2) values. uoguelph.caresearchgate.net These findings have contributed to the proposal of nuclear models for ¹¹⁰Cd, suggesting a gamma-soft rotor or O(6) nucleus behavior for its low-lying, low-spin levels, rather than a vibrational pattern. uoguelph.ca

Cadmium-110 Isotopic Data

Property	Value	Source
Atomic Mass	109.903007(4) u or 109.9030056(32) amu	chemlin.orgkaeri.re.kr
Natural Abundance	12.470(61)% or 12.49%	chemlin.orgkaeri.re.krwebelements.comwikipedia.org
Nuclear Spin	0+	chemlin.orgkaeri.re.krwebelements.com
Stability	Stable	chemlin.orgkaeri.re.krwebelements.comwikipedia.org

Compound Names and PubChem CIDs

Cadmium-110 (¹¹⁰Cd) is a specific isotope of the element Cadmium, defined by its atomic number (48 protons) and neutron count (62 neutrons). As an isotope, it refers to a particular nuclear composition of an element, not a chemical compound. Therefore, it does not have a corresponding PubChem CID, which is typically assigned to chemical compounds.

Doppler Shift Attenuation Method (DSAM)

The Doppler Shift Attenuation Method (DSAM) is a widely used technique for measuring the lifetimes of excited nuclear states, particularly those in the femtosecond to picosecond range. researchgate.net This method relies on detecting the Doppler shift of gamma rays emitted by recoiling nuclei as they slow down in a stopping medium. The extent of the Doppler shift attenuation provides information about the lifetime of the excited state.

For Cadmium-110, DSAM has been employed to determine the lifetimes of nuclear levels, often following inelastic neutron scattering (INS) reactions. gsi.de These lifetime determinations are vital as they provide direct access to reduced transition rates, which in turn indicate whether a state exhibits a collective character. gsi.de Studies using DSAM on Cd-110 have compared obtained results with various nuclear models, including the collective model, the U(5)-O(6) model, and the Interacting Boson Model (IBM). gsi.de For instance, Corminboeuf et al. performed measurements on Cd-110 and extracted lifetimes for 16 excited states using DSAM. arxiv.org DSAM is particularly suitable for measuring short lifetimes, down to hundreds of femtoseconds. researchgate.net

Recoil Distance Method (RDM)

The Recoil Distance Method (RDM), also known as the Recoil Distance Doppler Shift (RDDS) technique, is another experimental approach used to measure the lifetimes of excited nuclear states, typically in the picosecond to nanosecond range. In RDM, excited nuclei are produced in a nuclear reaction and recoil into a vacuum, then pass through a known distance before being stopped in a degrader foil. The ratio of gamma-ray intensities from decays in flight (unshifted) and at rest (shifted) allows for the determination of the state's lifetime.

For Cadmium-110, RDM has been utilized to measure mean lifetimes for the lowest yrast band members. openarchives.gr Data obtained from RDM experiments are often analyzed using the Differential Decay Curve Method (DDCM). openarchives.gr The transition probabilities derived from RDM data for ground band E2 gamma-rays in Cd-110 have shown good agreement with predictions from the U(5)-limit of the Interacting Boson Model-1 (IBM-1). openarchives.gr Piiparinen et al. measured lifetimes of 20 yrast levels in Cd-110 using the recoil-distance method with the NORDBALL array of Compton-suppressed Ge-detectors, deducing reduced-transition probabilities and revealing rotational and vibrational behavior. arxiv.org

Delayed Coincidence Methods

Delayed coincidence methods are employed for measuring nuclear lifetimes, particularly for states with longer half-lives, typically in the nanosecond to microsecond range or even longer. These methods involve detecting two correlated events (e.g., a particle initiating a reaction and a subsequent gamma ray, or two gamma rays in a cascade) and measuring the time difference between them. The decay curve of the time differences provides the lifetime of the intermediate state.

While specific detailed research findings on delayed coincidence methods solely for Cadmium-110 were not extensively detailed in the provided search results, the general principle of delayed gamma radiation and coincidence spectroscopy is relevant to nuclear operations involving fission chain reactions and radionuclide monitoring. diva-portal.org Fast-timing measurements, which often utilize delayed coincidence principles, have been performed in the region of medium-mass cadmium isotopes (e.g., Cd-103, Cd-105, Cd-107) using HPGe and LaBr3:Ce detectors working in coincidence, demonstrating their applicability to cadmium isotopes. arxiv.org

Charged Particle Detection Systems for Reaction Studies

Charged particle detection systems are fundamental in nuclear reaction studies involving Cadmium-110, as they enable the identification and characterization of reaction products. These systems measure the energy, momentum, and identity of charged particles (e.g., protons, alpha particles, deuterons) emitted during nuclear reactions, providing insights into the reaction mechanisms and the structure of the nuclei involved.

For Cadmium-110, charged particle detection has been crucial in studies involving alpha particle scattering. For instance, angular distributions for elastic and inelastic scattering of 42-MeV alpha particles from isotopically enriched targets of Cadmium-110, along with other cadmium isotopes, have been measured. nasa.gov These experiments utilized charged particle detection to identify excited states and determine their excitation energies. nasa.gov The analysis of such distributions using optical models and distorted wave Born approximation (DWBA) calculations allows for the determination of deformation parameters. nasa.gov

Cadmium-110 targets are also used in reactions to produce other isotopes, such as Indium-110m (110mIn), where charged particles like protons and deuterons are used as projectiles. nih.goviaea.org Charged particle activation (CPA) techniques, involving the measurement of activation cross sections, rely on detecting the characteristic radiation (often gamma rays) from the activated products, which is a direct consequence of the charged particle interaction with the target nucleus. researchgate.net

Isotopic Enrichment and Target Preparation for Cadmium-110 Experiments

Isotopic enrichment and precise target preparation are critical steps for nuclear experiments involving specific isotopes like Cadmium-110, as they ensure the purity of the sample and optimize the experimental conditions. Cadmium-110 is a stable isotope and is available in enriched forms. tracesciences.comamericanelements.com

For nuclear reaction studies, targets containing enriched Cadmium-110 are prepared using various techniques. One common method is electroplating cadmium onto a substrate, such as a copper backing. nih.gov The conditions for electroplating, including pH, DC current density, temperature, and time, are carefully controlled to achieve desired target properties. nih.gov Other methods include vacuum evaporation techniques, where enriched cadmium metal is deposited onto backing materials like mylar or copper. arxiv.org Challenges in target preparation for cadmium, such as its low melting point and high vapor pressure, necessitate specific adjustments in deposition setups to ensure proper adherence and uniformity. arxiv.org The thickness of the prepared targets is precisely determined, often using methods like alpha particle energy loss measurements or Rutherford Backscattering Spectrometry (RBS). arxiv.org Impurity analysis and surface morphology assessment are also performed using techniques like X-ray Photoelectron Spectroscopy (XPS) and X-ray Fluorescence (XRF). arxiv.org

Cadmium-110 is specifically used as a target material for the production of the radioisotope Indium-110 (In-110). tracesciences.com For example, the 110Cd(p,n)110mIn reaction is a high-yield reaction for producing 110mIn. nih.goviaea.org

High-Resolution Laser Spectroscopy for Isotope Shifts and Moments

High-resolution laser spectroscopy is a powerful technique used to precisely measure atomic transitions, providing insights into nuclear properties such as isotope shifts and nuclear moments. Isotope shifts (ISs) are energy differences between isotopes of an atom, primarily caused by mass shifts (changes in electronic wave function due to nuclear mass) and field shifts (changes due to nuclear charge distribution). ethz.chresearchgate.net

For cadmium isotopes, including Cadmium-110, high-resolution laser spectroscopy has been employed to measure absolute frequency measurements of specific transitions, such as the 1P1 ← 1S0 (229-nm) and 3P1 ← 1S0 (326-nm) transitions. ethz.chresearchgate.netaps.orgarxiv.org These measurements allow for the determination of isotope shifts and hyperfine intervals with high accuracy. ethz.chresearchgate.net A King-plot analysis, which examines the linear relationship between isotope shifts of two transitions, is often used to extract field- and mass-shift parameters and to determine nuclear charge radius differences. ethz.chresearchgate.netaps.orgarxiv.org Deviations from King plot linearity can indicate higher-order terms in mass shift, quadratic field shift, or isotope-dependent nuclear deformation. ethz.ch

Laser spectroscopy of cadmium isotopes has confirmed the applicability of the nuclear shell model and provided insights into nuclear charge radii. aps.orgaps.org Differences in mean-square nuclear charge radii for a range of cadmium isotopes (including those around Cd-110) have been extracted from high-resolution collinear laser spectroscopy, revealing smooth parabolic behavior and odd-even staggering across the s-d-g-h shell. aps.org This technique also allows for the study of long-lived isomers and the confirmation of features like the linear increase of quadrupole moments. aps.org

Penning Trap Mass Spectrometry for Precision Mass Measurements

Penning trap mass spectrometry (PTMS) is a highly precise technique for determining atomic masses, offering exceptional accuracy crucial for nuclear physics and astrophysics. It measures the cyclotron frequency of ions confined in a strong magnetic field and a weak electric quadrupole field.

For Cadmium-110 and neighboring isotopes, Penning trap mass spectrometry has been instrumental in making direct mass measurements. While specific direct measurements for stable Cadmium-110 were not explicitly detailed as "first direct mass measurements" in the provided results, the technique has been used for other cadmium isotopes (e.g., Cd-118, Cd-119) and for measuring mass differences involving Cd-110. researchgate.netaps.orgjyu.fieurekalert.orgarxiv.org For example, the mass difference between stable Silver-109 (Ag-109) and Cadmium-110 (Cd-110) isotopes has been measured using the JYFLTRAP Penning trap mass spectrometer to considerably reduce the uncertainty of the Q value for beta decay. jyu.fieurekalert.org This is achieved using techniques like the phase-imaging ion cyclotron resonance (PI-ICR) technique. researchgate.netjyu.fieurekalert.org

Precision mass measurements of cadmium and indium isotopes using Penning traps have helped to remove fluctuations observed in two-neutron separation energies, leading to smoother trends for isotopic chains. aps.orgarxiv.org These measurements are also vital for decay spectroscopy studies, as the beta-decay energy window (Q-beta value), which is a mass difference between parent and daughter nuclides, is a key parameter for calculating log(ft) values. arxiv.org

Theoretical Frameworks and Nuclear Models for Cadmium 110

Microscopic and Semi-Microscopic Nuclear Models

Microscopic and semi-microscopic models attempt to describe nuclear properties from the interactions between individual nucleons or effective nucleon-nucleon forces, providing a more fundamental understanding.

Large-scale shell model (LSSM) calculations are a microscopic approach used to describe the excitation spectra and transition strengths of nuclei. These calculations have been extensively applied to even-even Cadmium isotopes, particularly lighter ones like Cadmium-98 to Cadmium-108, though the principles extend to Cadmium-110 and beyond. aps.orgarxiv.orgepj-conferences.orgaps.orgepj-conferences.org

These calculations are performed within defined model spaces, such as the proton (2p1/2, 1g9/2) and neutron (2d5/2, 3s1/2, 2d3/2, 1g7/2, 1h11/2) orbitals, often without further truncation. aps.orgarxiv.orgepj-conferences.orgaps.org LSSM calculations have successfully reproduced known experimental energy levels and B(E2) values for Cadmium isotopes. aps.orgarxiv.orgaps.org

A key application of LSSM is the analysis of deformation parameters (β, γ) as a function of neutron number and spin, providing quantitative information about the changing collective properties of low-lying states. aps.orgaps.org These studies are particularly insightful for nuclei like Cadmium (Z=48), which have just two protons missing from the Z=50 closed shell. aps.orgepj-conferences.org For light and medium-mass Cadmium isotopes, LSSM helps elucidate the transition from a typical vibrational nature at low spins to a quasirotational character at higher spins, supporting experimental findings regarding the nature of yrast states. iopb.res.in

Hartree-Fock-Bogoliubov (HFB) theory and Relativistic Mean-Field (RMF) theories are microscopic and semi-microscopic approaches that provide self-consistent descriptions of nuclear structure. iopb.res.inresearchgate.netaps.orgsissa.itcsic.esaps.orgresearchgate.netosaka-u.ac.jp These models rely on various energy density functionals, often employing Skyrme or Gogny effective interactions. researchgate.netcsic.es

For Cadmium isotopes, self-consistent triaxial Relativistic Hartree-Bogoliubov (RHB) calculations are used to obtain potential energy surfaces (PESs) in the quadrupole deformation space (β, γ). iopb.res.in These PESs are crucial for understanding nuclear shapes and shape coexistence. For instance, studies have extracted quadrupole deformation parameters (β2) from these PESs, supporting the experimental finding of shape coexistence in Cadmium-110 and Cadmium-112. iopb.res.in

RMF models, such as those using the FSU-Garnet parametrization, are employed to calculate charge radii and their isotopic trends. aps.org HFB calculations can also reproduce observed features like the linear increase of quadrupole moments and the parabolic behavior of mean-square charge radii differences between isomeric and ground states in Cadmium isotopes. csic.es

Furthermore, these mean-field methods are used to investigate phenomena like shell quenching. For neutron-rich Cadmium isotopes, modern beyond mean-field methods with the Gogny D1S interaction have been used to study the N=82 shell closure, showing that experimental excitation energies and reduced transition probabilities can be qualitatively well described. sissa.itresearchgate.net

Data Tables

While specific numerical data tables for Cadmium-110 were referenced in the search results (e.g., gamma-transition energies, conversion electron data, quadrupole deformation parameters), the explicit tables themselves were not provided in the snippets. However, the types of data typically generated and compared with experimental findings in these theoretical studies include:

Data Type	Description	Relevant Models
Energy Levels	Excitation energies of various nuclear states (e.g., 0+, 2+, 4+ states).	IBM, Vibrational, Rotational, Asymmetric Rotor, Shell Model, HFB, RMF
B(E2) Values	Reduced electric quadrupole transition probabilities, indicating the collective nature of transitions.	IBM, Vibrational, Rotational, Asymmetric Rotor, Shell Model, HFB, RMF
E0 Transitions	Electric monopole transitions, often indicative of shape coexistence.	IBM, Vibrational
Deformation Parameters (β, γ)	Quantify the nuclear shape (e.g., spherical, prolate, oblate, triaxial).	Asymmetric Rotor, Shell Model, HFB, RMF
Quadrupole Moments	Measure of the non-spherical distribution of charge within the nucleus.	Shell Model, HFB, RMF
Charge Radii	Measure of the nuclear size and its variations across isotopes.	HFB, RMF

Large-Scale Shell Model Calculations for Cadmium Isotopes

Density Functional Theory (DFT) in Nuclear Structure Calculations for Cadmium Isotopes

Density Functional Theory (DFT) serves as a crucial microscopic tool for describing atomic nuclei, demonstrating particular success in the medium and heavy mass regions, including cadmium isotopes aps.org. Nuclear DFT calculations are employed to investigate various nuclear properties, such as charge radii and quadrupole moments.

For cadmium isotopes, the low-energy structure of even-even isotopes, specifically from ¹⁰⁸Cd to ¹¹⁶Cd, has been analyzed using a collective model rooted in nuclear DFT. This approach involves solving the triaxial quadrupole collective Hamiltonian, with its parameters derived from constrained self-consistent mean-field calculations. These calculations often utilize the relativistic Hartree-Bogoliubov method, incorporating a universal energy density functional and a pairing force arxiv.org. This methodology successfully reproduces observed quadrupole phonon states, which exhibit vibrational characteristics based on a moderately deformed equilibrium minimum in the mean-field potential energy surface. Furthermore, these calculations predict low-lying excited 0+ bands and γ-vibrational bands, which are empirically interpreted as intruder bands associated with a deformed local minimum energetically close to the ground state arxiv.org.

DFT-PAW (Projector Augmented Wave) calculations have been calibrated against all-electron, relativistic Dirac-Hartree-Fock, and coupled-cluster methods to estimate nuclear volume isotope effects in elements like cadmium. These calculations accurately reproduce changes in electron densities within nuclei when appropriate PAW datasets are used nih.govpnas.org. Studies have shown that nuclear volume contributions to vapor-crystal isotope fractionation in elemental cadmium align well with experimental observations, indicating a preferential incorporation of neutron-rich isotopes into more oxidized, ionically bonded phases nih.gov. For instance, a 0.30 J/mol energy shift for ¹¹⁴Cd/¹¹⁰Cd substitution has been calculated using DFT-PAW models pnas.org.

The application of Skyrme density functionals, such as SV-min, and Fayans functionals has been instrumental in computing quadrupole moments and mean-square charge radii in cadmium isotopes aps.orgresearchgate.netarxiv.orgaps.org. Experimental differences in mean-square nuclear charge radii for ¹⁰⁰Cd to ¹³⁰Cd have been extracted through high-resolution collinear laser spectroscopy. These experimental data exhibit a smooth parabolic behavior superimposed on a linear trend, alongside a regular odd-even staggering across the nearly complete s-d-g-h shell. Such experimental findings serve as a vital test for newly established Fayans functionals, showing remarkable agreement in both trend and total nuclear charge radius aps.org. Microscopic calculations based on self-consistent deformed Hartree-Fock + BCS (Bardeen–Cooper–Schrieffer) calculations with Skyrme forces have successfully reproduced key features observed in cadmium isotopes, including the linear increase of quadrupole moments for the 11/2⁻ isomers and the parabolic behavior of the mean-square charge radii difference between isomeric and ground states arxiv.orgaps.org.

Nuclear Reaction Theory (e.g., TALYS, EMPIRE, ALICE codes) for Cross Section Prediction

Nuclear reaction theory, often implemented through sophisticated nuclear model codes such as TALYS, EMPIRE, and ALICE, is critical for predicting reaction cross sections and understanding nuclear reaction mechanisms iaea.orgresearchgate.netaksaray.edu.traps.orgarxiv.org. These codes incorporate various theoretical models, including the Hauser-Feshbach statistical model, Weisskopf-Ewing evaporation model, Geometry Dependent Hybrid model, Exciton model, and Two-component Exciton model, to account for both equilibrium and pre-equilibrium effects in nuclear interactions researchgate.netaksaray.edu.traps.org.

Experimental activation cross sections for proton-induced reactions on natural cadmium targets have been measured and subsequently compared with theoretical predictions generated by these codes. For example, cross sections for the ¹¹⁰Cd(p, n)¹¹⁰gIn and ¹¹⁰Cd(p, 2n)¹⁰⁹In reactions at a proton energy of 14.14 MeV have been estimated. Theoretical studies for both ground and metastable state populations of the products were carried out using TALYS-1.95, EMPIRE-3.2.3, and ALICE-2014 iaea.org. Such comparisons are invaluable for refining theoretical nuclear models and gaining a comprehensive understanding of nuclear reaction dynamics iaea.org.

Nuclear level densities are a particularly important quantity for predicting unknown isotope production cross sections, and their uncertainties can significantly impact calculations, especially in high-energy reactions aps.org.

Overview of Nuclear Reaction Codes:

TALYS: This code system handles incident neutrons, light ions (up to alpha particles), and photons, with energies extending up to 200 MeV, and in some cases, up to 1 GeV. TALYS is used to generate the TENDL (TALYS Evaluated Nuclear Data Library) reaction library, which encompasses a wide range of nuclear reaction data, including total, elastic, nonelastic, capture, and various particle production cross sections, as well as angular distributions and emission spectra aps.orgarxiv.org.

EMPIRE: This code employs a statistical model for compound nuclear reactions and is capable of calculating nuclear reactions for incident neutrons with energies greater than 1 keV. EMPIRE provides comprehensive information on nuclear reactions, including reaction cross sections and energy and angular distributions of secondary particles aps.org.

ALICE: As a Monte Carlo code, ALICE utilizes the Weisskopf-Ewing evaporation model and geometry-dependent hybrid pre-compound decay models. Its inputs typically include the mass and charge of the target and projectile, along with the projectile energy aps.org.

Comparisons between experimental data and theoretical predictions from these codes reveal varying degrees of accuracy. While the codes are generally accurate to within approximately 20% for common reaction channels like (p,x) and (n,x) where extensive experimental data exist, discrepancies can range from a factor of 2 to 50 in cases with limited available data aps.org. Continuous efforts are made to improve the predictive power of these codes through validation against quality experimental data and nuclide-by-nuclide parameter adjustments aps.org.

Applications of Cadmium 110 in Advanced Research

Nuclear Data Libraries and Evaluation for Cadmium-110 (e.g., ENSDF, EXFOR)

Nuclear data libraries such as the Evaluated Nuclear Structure Data File (ENSDF) and the Experimental Nuclear Reaction Data (EXFOR) play a crucial role in nuclear physics research by compiling and evaluating experimental nuclear structure and reaction data. Cadmium-110, as a stable isotope, has its nuclear properties and reaction cross-sections documented and evaluated within these databases. For instance, data concerning its atomic mass, excess mass, binding energy, and spin are available in such evaluations kaeri.re.kr. These libraries provide fundamental inputs for theoretical models and simulations in nuclear physics, astrophysics, and reactor physics. The evaluation process involves critically assessing experimental results to provide recommended values for nuclear properties, ensuring consistency and accuracy for various applications.

Calibration Standards in Nuclear Spectroscopy (e.g., gamma-ray energies and intensities)

Cadmium-110, particularly as a product of radioactive decay (e.g., from Indium-110 or Silver-110m decay), is relevant in the development of calibration standards for nuclear spectroscopy ontosight.aibnl.govbnl.gov. The precise knowledge of gamma-ray energies and intensities emitted during the decay of its parent radionuclides, which decay to Cd-110, is essential for calibrating gamma-ray detectors, such as High-Purity Germanium (HPGe) detectors bnl.gov. For example, studies involving the decay of Silver-110m (Ag-110m) to Cadmium-110 have contributed to establishing multi-gamma-ray calibration standards bnl.govbnl.gov. These standards are critical for accurate measurements in various applications, including environmental monitoring, nuclear medicine, and fundamental nuclear physics experiments.

Target Material in Fundamental Nuclear Physics Experiments

Cadmium-110 serves as a target material in fundamental nuclear physics experiments, particularly in studies involving neutron capture reactions and the investigation of nuclear structure. Experiments bombarding Cadmium-110 with particles like protons or neutrons can lead to the production of other isotopes or provide insights into nuclear reactions and energy levels ontosight.aicolumbia.edu. Research has explored the shapes of excited nuclei, with Cadmium-110 (and Cadmium-112) being studied to understand nuclear vibrations and rotations, providing evidence for coexisting non-spherical shapes in stable nuclei aps.org. Such experiments contribute to a deeper understanding of nuclear forces and models.

Research in Nuclear Astrophysics (e.g., s-process and r-process implications for Cd isotopes)

Cadmium isotopes, including Cadmium-110, are significant in nuclear astrophysics, particularly in understanding the s-process (slow neutron capture process) and r-process (rapid neutron capture process) of nucleosynthesis usra.edufrontiersin.orghzdr.dejps.jpresearchgate.netaip.org. Cadmium-110 is primarily produced by the s-process, while other cadmium isotopes are formed through a combination of both s- and r-processes usra.edu. The study of neutron-capture rates on cadmium isotopes is crucial for refining astrophysical models of element synthesis in stars hzdr.dejps.jpresearchgate.net. For instance, the s-process abundance of Tin-115 (Sn-115) depends on the ratio of neutron capture cross-sections of Cadmium-112 leading to metastable Cadmium-113m versus its ground state jps.jpresearchgate.net. Furthermore, the nuclear properties of cadmium isotopes, such as their mass excesses, are important inputs for r-process nucleosynthesis calculations, especially for neutron-rich nuclei far from stability aip.orgaanda.org.

Development of Nuclear Detectors and Instrumentation (research-level, based on nuclear properties)

While Cadmium-110 itself is a stable isotope, its nuclear properties and the decay characteristics of its parent radionuclides (e.g., Indium-110 decaying to Cadmium-110) are relevant in the research and development of nuclear detectors and instrumentation. Understanding gamma-ray emissions and conversion coefficients associated with transitions to Cadmium-110 is vital for optimizing detector efficiency and response bnl.gov. Research into isotope shifts in cadmium, including Cadmium-110, can serve as a sensitive probe for physics beyond the standard model, which informs the development of advanced instrumentation for fundamental physics research mpg.de.

Isotopic Tracers in Geochemistry and Environmental Studies (utilizing δ114Cd/110Cd ratios)

Cadmium isotopic ratios, specifically the δ¹¹⁴Cd/¹¹⁰Cd ratio, are widely utilized as isotopic tracers in geochemistry and environmental studies goldschmidt.infouniroma2.itfrontiersin.orgnih.govresearchgate.netmsu.rualsglobal.seresearchgate.netresearchgate.netgeoscienceworld.orgcas.cnresearchgate.netacs.org. This ratio helps in fingerprinting anthropogenic cadmium sources, tracing pollution, and understanding biogeochemical processes in various environmental compartments like soils, sediments, and aquatic systems goldschmidt.infouniroma2.itfrontiersin.orgnih.govresearchgate.netmsu.rualsglobal.seresearchgate.netresearchgate.netgeoscienceworld.orgcas.cnresearchgate.netacs.org. Cadmium isotopes are known to fractionate during complexation with environmentally relevant surfaces and ligands, with lighter Cd isotopes often preferentially adsorbed to certain materials like Mn and Fe (oxyhydr)oxides and humic acid goldschmidt.infonih.govczu.cz. Variations in δ¹¹⁴Cd/¹¹⁰Cd values can reveal insights into processes such as sorption, precipitation, and interactions with plants and microorganisms goldschmidt.infonih.govresearchgate.netcas.cnacs.org. For example, studies have shown that industrial processes involving evaporation can lead to significant variations in the ¹¹⁴Cd/¹¹⁰Cd isotope ratio, making it a robust tracer for industrial contamination frontiersin.orgmsu.ru.

Table 1: Representative δ¹¹⁴Cd/¹¹⁰Cd Values in Environmental and Geological Samples

Sample Type / Material	δ¹¹⁴Cd/¹¹⁰Cd Range (‰)	Reference
Rocks	-0.001 to +0.287	researchgate.net
Biological Samples	-0.806 to +0.142	researchgate.net
Surface Soil (Study Area)	~0.122	frontiersin.org
Subsurface Soil (Study Area)	~-0.039	frontiersin.org
Bottom Soil (Study Area)	~-0.051	frontiersin.org
Control Area Soil	-0.441 to -0.187	frontiersin.org
Industrial Dust	-0.64	msu.ru
Slag	0.36	msu.ru
Plant Species	0.08 to 0.39	cas.cn
Seawater (approximate)	-0.22 to 1.0	geoscienceworld.org

Research for Production of Other Radioisotopes (e.g., Indium-110)

Cadmium-110 is a crucial target material for the research and production of other radioisotopes, notably Indium-110 (In-110). Indium-110 is a radioactive isotope with a half-life of 4.9 hours, which decays to Cadmium-110 ontosight.aiwikipedia.org. It can be produced through the bombardment of Cadmium-110 with protons in a particle accelerator via the ¹¹⁰Cd(p,n)¹¹⁰In nuclear reaction ontosight.aicolumbia.eduekb.egresearchgate.net. Research focuses on optimizing these production routes, including investigating the excitation functions of such reactions, and developing efficient separation methods to obtain high-purity Indium-110 for various applications, including medical imaging and industrial uses ontosight.aiekb.egresearchgate.net. Other methods, such as neutron bombardment of Cadmium-110, can also contribute to Indium-110m production ontosight.ai.

Table 2: Production Routes for Indium-110 from Cadmium-110

Target Isotope	Incident Particle	Nuclear Reaction	Product Radioisotope	Reference
Cadmium-110	Proton (p)	¹¹⁰Cd(p,n)¹¹⁰In	Indium-110	ontosight.aiekb.egresearchgate.net
Cadmium-110	Neutron	¹¹⁰Cd(n,γ)¹¹¹In (indirectly via decay) / ¹¹⁰Cd(n,n')¹¹⁰In (potentially)	Indium-110m (metastable)	ontosight.ai

He-Cd Lasers Research and Development

Helium-Cadmium (He-Cd) lasers are a type of metal-vapor gas laser that utilize cadmium vapor as the lasing medium, excited by a helium carrier gas. evidentscientific.comamstechnologies.comscribd.comwashington.edu These lasers are valued for their continuous-wave output in the ultraviolet (UV) and blue-violet spectral regions, typically emitting at wavelengths such as 325 nm, 354 nm, and 442 nm. evidentscientific.comamstechnologies.comlaserscience.co.insoliton-gmbh.de

Research and development in He-Cd lasers often involves the use of specific cadmium isotopes, including Cadmium-110, to enhance performance characteristics. The even-numbered cadmium isotopes, such as Cd-110, Cd-112, Cd-114, and Cd-116, are employed to improve the power output and coherence length of these lasers. isotope-amt.com The coherence length, a critical parameter for applications like holography, can be significantly increased from approximately 10 cm with natural isotopic cadmium to 30 cm with isotopically pure cadmium. repairfaq.org

He-Cd lasers are utilized in a range of scientific and industrial applications due to their unique properties, including high beam quality and narrow oscillation bandwidths. amstechnologies.comsoliton-gmbh.de

Typical Applications of He-Cd Lasers:

Holography and production of holographic gratings washington.edusoliton-gmbh.de

Raman spectroscopy and fluorescence excitation amstechnologies.comlaserscience.co.insoliton-gmbh.de

Stereolithography (rapid prototyping) soliton-gmbh.de

Microscopy with two wavelengths (UV and blue) soliton-gmbh.de

Phase-modulated spectroscopy soliton-gmbh.de

Mask production and exposure in semiconductor technology soliton-gmbh.de

Photo-crosslinking in biochemical processes soliton-gmbh.de

CD mastering and optical storage technology soliton-gmbh.de

Despite their advantages, He-Cd lasers have a limited operational lifespan, typically around 5,000 operating hours, although some manufacturers have developed systems with lifespans exceeding 10,000 hours through advancements in mirror technology and sealed designs. evidentscientific.comamstechnologies.comamstechnologies.com The laser tube's complex construction involves a heated cadmium reservoir to maintain vapor pressure and a condenser to collect cadmium after lasing. scribd.comrepairfaq.org

Fundamental Physics Research (e.g., antineutrino mass measurements with related decays)

Cadmium-110 is a key daughter nucleus in certain beta decay processes that are of significant interest in fundamental physics, particularly for determining the mass of the electron antineutrino. spacedaily.comjyu.fieurekalert.org Neutrinos and antineutrinos are elementary particles with very small, yet unknown, masses, and their precise mass determination is one of the major unanswered questions in physics. spacedaily.comjyu.fieurekalert.org

Recent high-precision atomic mass measurements conducted at the University of Jyväskylä's Accelerator Laboratory have highlighted the beta decay of the silver-110 (B1200791) isomer (Ag-110m) as a promising candidate for electron antineutrino mass determination. spacedaily.comjyu.fieurekalert.org The silver-110 isomer, with a half-life of approximately 250 days, primarily decays to excited states of Cadmium-110. spacedaily.comjyu.fieurekalert.org

The energy released in a beta decay process, known as the Q value, is crucial for assessing the antineutrino mass. spacedaily.comeurekalert.org Low-Q-value beta decays, which release very little energy, are particularly promising for such measurements because the impact of the antineutrino mass on the decay spectrum is more pronounced. spacedaily.comjyu.fieurekalert.org Researchers precisely measured the mass difference between stable silver-109 and cadmium-110 isotopes using the JYFLTRAP Penning trap mass spectrometer and the phase-imaging ion cyclotron resonance technique. spacedaily.comeurekalert.orgarxiv.org

This research yielded a Q value of 405(135) eV for the beta decay of the silver-110 isomer to an excited state in Cadmium-110, making it the lowest Q value for any known allowed beta decay transition observed to date. spacedaily.comjyu.fieurekalert.orgarxiv.org Theoretical calculations support these experimental findings, indicating that a small but significant fraction (approximately three out of every million decays) of the silver-110 isomer follow this rare, low-energy pathway. spacedaily.comjyu.fi The long half-life of the silver-110 isomer further provides ample opportunity for detailed experimental study. spacedaily.comjyu.fi

This discovery represents a significant step towards understanding the absolute neutrino mass scale and the evolution of the universe. spacedaily.comjyu.fieurekalert.org Further studies are planned to investigate this and other potential isomeric beta decays for neutrino physics. spacedaily.comjyu.fi

Table 1: Properties of Cadmium-110

Property	Value
Natural Abundance	12.47% buyisotope.combuyisotope.comwikipedia.org
Atomic Mass (Da)	109.9030021 buyisotope.combuyisotope.com
Neutron Number (N)	62 buyisotope.combuyisotope.com
Atomic Number (Z)	48 buyisotope.combuyisotope.comisotope-amt.comamericanelements.com
Mass Number (A)	110 buyisotope.combuyisotope.com
Nucleon Number (A)	110 buyisotope.combuyisotope.com
Stability	Stable wikipedia.org

Table 2: Key Parameters in Ag-110m Beta Decay to Cd-110

Parameter	Value	Source
Silver-110m Half-life	~250 days	spacedaily.comjyu.fieurekalert.org
Decay Q Value (Ag-110m to Cd-110)	405(135) eV	spacedaily.comeurekalert.orgarxiv.org
Fraction of Low-Energy Decays (Ag-110m)	~3 out of 1 million	spacedaily.comjyu.fi

Table 3: Common Wavelengths of He-Cd Lasers

Wavelength (nm)	Region
325	UV amstechnologies.comlaserscience.co.insoliton-gmbh.de
354	UV evidentscientific.com
442	Blue-violet evidentscientific.comamstechnologies.comlaserscience.co.insoliton-gmbh.de

Future Directions and Open Questions in Cadmium 110 Research

Precision Measurements of Nuclear Parameters and Spectroscopic Data

Future research on Cadmium-110 necessitates more precise measurements of its fundamental nuclear parameters and comprehensive spectroscopic data. Recent studies have already provided insights into its excited states through gamma-ray emissions and internal conversion electrons aps.orgbac-lac.gc.ca. For instance, experiments have revealed details about excited states, including their energies, occurrence rates, and decay rates by observing gamma rays as nuclei settle into lower energy states aps.org.

Further efforts are crucial to extract a rich set of electromagnetic matrix elements in Cd, including their relative signs and spectroscopic quadrupole moments of excited states, particularly for states like the state, which is assigned to an intruder band researchgate.net. This experimental information is vital for deducing the degree of non-axial deformation, such as the gamma deformation parameter, for the state and for validating or refuting shape-coexistence scenarios in stable cadmium isotopes at the neutron mid-shell researchgate.net.

Precision measurements of isotope shifts and hyperfine intervals are also ongoing, which can lead to more accurate determinations of nuclear charge radius differences for fermionic isotopes aps.org. High-resolution collinear laser spectroscopy has been employed to extract differences in mean-square nuclear charge radii for cadmium isotopes, including Cd, from transitions in both atomic and ionic cadmium aps.org. These measurements provide a sensitive probe for nuclear structure and can serve as a test for advanced theoretical functionals aps.org.

Further Investigation of Shape Coexistence and Exotic Nuclear Shapes

The concept of shape coexistence, where a nucleus can exhibit different shapes for individual states, has become a central theme in nuclear structure research, and Cd is a prime candidate for its investigation aps.org. Contrary to earlier interpretations of spherical vibration, recent discoveries indicate that the lowest-energy excited states of Cd (and Cd) are due to the rotation of various nonspherical shapes aps.org. This finding challenges a long-accepted tenet of nuclear structure and provides the best evidence to date that a stable nucleus like cadmium can assume multiple shapes, a phenomenon previously observed mainly in radioactive nuclei aps.orgaps.org.

Research suggests that these nonspherical nuclear configurations may exist down to the ground state, with theoretical models predicting four distinct ellipsoidal shapes representing the lowest energy states aps.org. Subsequent investigations using methods like the symmetry-conserving configuration-mixing (SCCM) and the General Bohr Hamiltonian (GBH) approach have further suggested the presence of multiple-shape coexistence in these isotopes researchgate.net. Future work aims to precisely determine deformation parameters of these deformed structures and their mixing with ground-state configurations, which can be achieved through multi-step Coulomb-excitation studies researchgate.net.

Refinement of Theoretical Models for Cadmium-110 (e.g., beyond IBM, advanced shell models)

The traditional understanding of even-even cadmium isotopes, including Cd, as vibrational-like nuclei within the framework of the Interacting Boson Model (IBM-1 and IBM-2) has faced challenges bac-lac.gc.cauobaghdad.edu.iqajpojournals.org. While IBM models have been used to study the nuclear structure and electromagnetic properties of Cd isotopes, including energy levels, transition probabilities, and multipole mixing ratios, systematic deviations at the three-phonon level across the Cd isotopic chain indicate a breakdown of vibrational motion in low-spin states bac-lac.gc.cauobaghdad.edu.iqajpojournals.orgresearchgate.net.

This necessitates the refinement of existing theoretical models and the development of advanced approaches beyond the standard IBM. Beyond-mean-field calculations, employing energy density functionals like Gogny D1S, are being used to interpret experimental results and suggest multiple shape coexistence in cadmium isotopes aps.org. There is a need to validate these state-of-the-art models against experimental data researchgate.net. Furthermore, advanced shell model calculations are crucial for a more detailed understanding of nuclear structure, especially given the complexity arising from the strong force acting between nucleons, for which no exact analytical expression is available bac-lac.gc.cauni-koeln.de. Future theoretical efforts should also incorporate higher-order effects, such as many-body QED corrections, in calculations of isotope shift constants to improve accuracy and benchmark atomic structure calculations aps.orgmpg.de.

Development of Novel Experimental Techniques for Accessing Cadmium-110 Properties

Advancing the understanding of Cadmium-110's properties requires the development and application of novel experimental techniques. Multi-step Coulomb excitation is an obvious direction for spectroscopic techniques, as it can provide unique information on static electromagnetic moments of short-lived excited nuclear states, including non-yrast states, and is ideally suited to study phenomena like shape coexistence and exotic deformation researchgate.netepj-conferences.org. While such data currently exist for other cadmium isotopes, extending these studies to Cd is crucial epj-conferences.org.

Another promising direction is transfer reactions, particularly one- and multi-nucleon transfer, which can reveal non-collective states in weakly collective nuclei like the cadmium isotopes epj-conferences.org. Conversion electron spectroscopy is a rarely conducted but powerful technique that can uniquely quantify E0 transition strengths, offering a sensitive and model-independent view of shape coexistence and mixing, provided the lifetime of the parent level is known bac-lac.gc.caepj-conferences.org.

High-resolution collinear laser spectroscopy has already proven effective in measuring isotope shifts and nuclear charge radii, offering precision measurements of atomic energy levels that are sensitive probes of nuclear structure aps.orgaps.orgmpg.de. Further improvements in these techniques, including accounting for quantum interference in laser-induced fluorescence spectra, can enhance the accuracy of determining hyperfine splittings and transition frequencies aps.org.

Role of Cadmium-110 in Multidisciplinary Nuclear Research

Cadmium-110, as a stable isotope, plays a significant role in multidisciplinary nuclear research, particularly through its contribution to nuclear data for various applications. Nuclear data, encompassing a wide range of structure and reaction quantities like scattering and reaction cross sections, nuclear masses, level properties, and decay modes, are essential for every nuclear isotope and their reactions aps.org.

Furthermore, precise nuclear data measurements, including those for Cd, are vital for improving reaction modeling capabilities and have applications in fundamental science, industry, and human health care berkeley.eduiaea.org. The study of isotope shifts in cadmium, including Cd, is also being explored as a sensitive probe for physics beyond the standard model, as deviations from King plot linearity can arise from new physics scenarios aps.orgmpg.de.

Q & A

Q. Methodological considerations :

• For isotopic purity, use mass spectrometry to confirm ¹¹⁰Cd enrichment .
• In neutron activation experiments, account for competing isotopes (e.g., ¹¹³Cd) to avoid interference .

Basic: What safety protocols are essential when handling Cadmium-110 in laboratory settings?

Answer:
Cadmium compounds are toxic; even stable isotopes require stringent safety measures:

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Containment : Use fume hoods for powder handling to avoid inhalation .
• Waste disposal : Segregate cadmium waste in labeled, sealed containers for specialized disposal .

Documentation : Maintain logs of reagent preparation, including dates, concentrations, and technician IDs, per ISO/IEC 17025 guidelines .

Intermediate: How can researchers optimize trace-level detection of Cadmium-110 in environmental samples?

Answer:
Sample preparation :

• Acid digestion (e.g., HNO₃/HCl) to dissolve organic matrices, followed by chelation with APDC (ammonium pyrrolidine dithiocarbamate) to isolate cadmium .
  Detection methods :
• ICP-MS : Offers parts-per-trillion sensitivity but requires matrix-matched calibration .
• Gamma spectroscopy : Relevant if ¹¹⁰Cd is activated to radioactive isotopes (e.g., ¹¹¹Cd) .

Validation : Include certified reference materials (CRMs) like NIST SRM 2711a to verify accuracy .

Advanced: How should researchers resolve contradictions in reported isotopic ratios of Cadmium-110 across studies?

Answer:
Discrepancies may arise from instrumental bias or sample contamination:

Calibration checks : Use primary standards (e.g., IRMM-624) to recalibrate mass spectrometers .

Blind testing : Collaborate with independent labs to validate results .

Meta-analysis : Apply statistical tools (e.g., ANOVA) to assess inter-study variability, considering factors like detector resolution or sample preparation protocols .

Example : A 2021 study attributed inconsistent neutron capture data to unaccounted isotopic impurities in source materials .

Advanced: What experimental designs are effective for studying Cadmium-110’s role in metalloprotein interactions?

Answer:
Approach :

• Isotopic substitution : Replace natural cadmium in proteins (e.g., metallothionein) with ¹¹⁰Cd for NMR/XAS studies to probe metal-binding sites .
• Control experiments : Use ¹¹³Cd as a comparative tracer to distinguish isotope-specific effects .

Q. Data interpretation :

• Pair EXAFS (Extended X-ray Absorption Fine Structure) with DFT (Density Functional Theory) calculations to correlate structural and electronic changes .

Intermediate: How can researchers ensure reproducibility in Cadmium-110-based experiments?

Answer:
Best practices :

• Detailed protocols : Document reagent sources (e.g., Sigma-Aldrych ≥99.99% purity), storage conditions (e.g., desiccated at 4°C), and preparation steps .
• Replication : Perform triplicate runs with independent sample batches .
• Data transparency : Share raw spectra/readings in supplementary materials, adhering to FAIR principles .

Q. Common pitfalls :

• Degradation of cadmium standards due to improper storage (e.g., exposure to humidity) .

Advanced: What statistical frameworks are suitable for analyzing time-resolved Cadmium-110 diffusion data in materials science?

Answer:
Models :

• Fick’s second law : Fit diffusion profiles using finite-element simulations (e.g., COMSOL) .
• Bayesian inference : Quantify uncertainty in diffusion coefficients when data is sparse .

Validation : Compare results with radiotracer studies (e.g., ¹⁰⁹Cd) to confirm consistency .

Intermediate: How should researchers validate the purity of Cadmium-110 samples in synthesis workflows?

Answer:
Analytical techniques :

• SEM-EDS : Map elemental distribution to detect contaminants (e.g., Zn, Pb) .
• TGA-DSC : Assess thermal stability and identify decomposition byproducts .

Reporting : Include purity certificates from suppliers and independent validation data in publications .

Advanced: What strategies mitigate interference from matrix effects in Cadmium-110 quantification?

Answer:
Methodological adjustments :

• Standard addition : Spiked samples to correct for signal suppression/enhancement in ICP-MS .
• Separation techniques : Employ ion-exchange chromatography (e.g., Dowex 50W-X8) pre-detection .

Case study : A 2023 study reduced soil matrix interference by 90% using a dual-column cleanup protocol .

Advanced: How can interdisciplinary approaches enhance Cadmium-110 research in environmental chemistry?

Answer:
Collaborative frameworks :

• Geochemical modeling : Use PHREEQC to predict ¹¹⁰Cd speciation in aqueous systems .
• Synchrotron techniques : Apply µ-XRF to map cadmium distribution in biofilms at micron resolution .

Ethical compliance : Ensure fieldwork adheres to EPA guidelines for hazardous waste sampling .